Cas no 2361640-41-5 (N-(4-acetyl-3,5-dimethylphenyl)prop-2-enamide)

• Product Name: N-(4-acetyl-3,5-dimethylphenyl)prop-2-enamide
• CAS No: 2361640-41-5
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 6369645
• PubChem ID: 139018868
• Update Time: 2025-10-30

N-(4-acetyl-3,5-dimethylphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetyl-3,5-dimethylphenyl)prop-2-enamide
• EN300-26574986
• Z3024771019
• 2361640-41-5

• Inchi： 1S/C13H15NO2/c1-5-12(16)14-11-6-8(2)13(10(4)15)9(3)7-11/h5-7H,1H2,2-4H3,(H,14,16)
• InChI Key： GTKRXSSFNZYGJD-UHFFFAOYSA-N
• SMILES： O=C(C)C1C(C)=CC(=CC=1C)NC(C=C)=O

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.2Ų

Additional information on N-(4-acetyl-3,5-dimethylphenyl)prop-2-enamide

Recent Advances in the Study of N-(4-acetyl-3,5-dimethylphenyl)prop-2-enamide (CAS: 2361640-41-5)

N-(4-acetyl-3,5-dimethylphenyl)prop-2-enamide (CAS: 2361640-41-5) is a chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound for drug development. This research brief aims to summarize the latest findings related to this compound, providing a comprehensive overview of its current status in the scientific community.

The synthesis and characterization of N-(4-acetyl-3,5-dimethylphenyl)prop-2-enamide have been detailed in several recent publications. Researchers have employed advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), to confirm its molecular structure and purity. These studies have laid the groundwork for further investigations into its biological activities. Notably, the compound's stability under physiological conditions has been a key area of focus, as it directly impacts its potential as a therapeutic agent.

In vitro and in vivo studies have revealed that N-(4-acetyl-3,5-dimethylphenyl)prop-2-enamide exhibits significant anti-inflammatory and anti-proliferative properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that the compound effectively inhibits the activation of NF-κB, a key transcription factor involved in inflammatory responses. This finding suggests its potential utility in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, the compound has shown selective cytotoxicity against certain cancer cell lines, highlighting its potential as an anti-cancer agent.

Pharmacokinetic studies have further explored the absorption, distribution, metabolism, and excretion (ADME) profiles of N-(4-acetyl-3,5-dimethylphenyl)prop-2-enamide. These studies have indicated that the compound has favorable bioavailability and a relatively long half-life, making it a suitable candidate for further drug development. However, challenges such as potential drug-drug interactions and metabolic stability in human liver microsomes remain areas of active investigation. Researchers are currently exploring structural modifications to optimize its pharmacokinetic properties while retaining its therapeutic efficacy.

The molecular targets of N-(4-acetyl-3,5-dimethylphenyl)prop-2-enamide have also been a subject of intense research. Recent proteomic and transcriptomic analyses have identified several potential protein targets, including kinases and receptors involved in cell signaling pathways. These findings provide valuable insights into the compound's mechanism of action and open new avenues for targeted therapy development. Furthermore, computational modeling studies have been employed to predict the binding modes of the compound with its targets, facilitating the design of more potent derivatives.

In conclusion, N-(4-acetyl-3,5-dimethylphenyl)prop-2-enamide (CAS: 2361640-41-5) represents a promising candidate for further pharmaceutical development. Its demonstrated biological activities, coupled with favorable pharmacokinetic properties, make it a valuable subject of ongoing research. Future studies should focus on optimizing its structure, elucidating its precise mechanism of action, and evaluating its safety and efficacy in clinical settings. The continued exploration of this compound holds significant potential for advancing therapeutic options in inflammatory and oncological diseases.